Cas no 2309467-30-7 (2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid
• CAS No: 2309467-30-7
• MF: C₂₈H₂₆BrNO₅
• MW: 536.413747310638
• CID: 6010122
• PubChem ID: 165829644
• Update Time: 2025-05-21

2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid
• EN300-7428658
• 2309467-30-7

• Inchi： 1S/C28H26BrNO5/c29-20-11-9-19(10-12-20)28(35-18-26(31)32)13-15-30(16-14-28)27(33)34-17-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-12,25H,13-18H2,(H,31,32)
• InChI Key： CCQAOZXFTYYXIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 535.09944g/mol
• Monoisotopic Mass: 535.09944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid

2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid: A Comprehensive Overview

The compound with CAS No 2309467-30-7, known as 2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring, a bromophenyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable substrate for research and development in areas such as drug discovery, materials science, and catalytic processes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug delivery systems and bioconjugation reactions. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a temporary protecting group for amino acids. This feature has made the compound a cornerstone in the development of peptide-based therapeutics.

The structural complexity of 2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid lends itself to diverse chemical transformations. For instance, the bromophenyl group can undergo nucleophilic aromatic substitution, while the piperidine ring provides a platform for further functionalization. These properties make the compound an ideal candidate for exploring novel chemical reactions and designing bioactive molecules with tailored properties.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a linker or spacer in bioconjugate chemistry has been extensively studied. Researchers have demonstrated its utility in constructing antibody-drug conjugates (ADCs), where it facilitates the attachment of cytotoxic agents to targeting proteins. This application is particularly relevant in the context of personalized medicine, where precise drug delivery systems are critical for minimizing off-target effects.

Moreover, the fluorenylmethoxycarbonyl (Fmoc) group has been instrumental in advancing peptide synthesis technologies. By temporarily protecting amino groups during peptide assembly, this group enables the construction of complex polypeptides with high fidelity. The integration of this functionality into 2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid underscores its importance as a building block in modern peptide synthesis.

Recent studies have also explored the use of this compound in materials science. Its unique combination of functional groups makes it a potential candidate for designing stimuli-responsive materials and advanced polymers. For example, researchers have investigated its role in constructing self-healing polymers, where the bromophenyl group serves as a photoreactive moiety capable of initiating repair processes under UV light exposure.

In conclusion, 2-{[4-(4-bromophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl]oxy}acetic acid (CAS No 2309467-30) is a multifaceted compound with significant implications across various scientific disciplines. Its intricate structure, coupled with cutting-edge synthetic methodologies, positions it as a key player in advancing drug discovery, materials science, and chemical innovation. As research continues to uncover new applications and optimizations for this compound, its role in shaping future technologies will undoubtedly grow.